Cas no 850022-46-7 (N-[(2-Phenylethenyl)sulfonyl]glycine 2-[[3-(aminocarbonyl)-2-thienyl]amino]-2-oxoethyl ester)

• Product Name: N-[(2-Phenylethenyl)sulfonyl]glycine 2-[[3-(aminocarbonyl)-2-thienyl]amino]-2-oxoethyl ester
• CAS No: 850022-46-7
• MF: C₁₇H₁₇N₃O₆S₂
• MW: 423.463381528854
• CID: 5454179
• PubChem ID: 2620823
• Update Time: 2025-05-18

N-[(2-Phenylethenyl)sulfonyl]glycine 2-[[3-(aminocarbonyl)-2-thienyl]amino]-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• Z24396128
• 850022-46-7
• [2-[(3-carbamoylthiophen-2-yl)amino]-2-oxoethyl] 2-[[(E)-2-phenylethenyl]sulfonylamino]acetate
• EN300-26602960
• [(3-carbamoylthiophen-2-yl)carbamoyl]methyl 2-(2-phenylethenesulfonamido)acetate
• N-[(2-Phenylethenyl)sulfonyl]glycine 2-[[3-(aminocarbonyl)-2-thienyl]amino]-2-oxoethyl ester

• Inchi： 1S/C17H17N3O6S2/c18-16(23)13-6-8-27-17(13)20-14(21)11-26-15(22)10-19-28(24,25)9-7-12-4-2-1-3-5-12/h1-9,19H,10-11H2,(H2,18,23)(H,20,21)
• InChI Key： PTYQNJZKCNKUFD-UHFFFAOYSA-N
• SMILES： C(OCC(NC1SC=CC=1C(N)=O)=O)(=O)CNS(C=CC1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 423.05587762g/mol
• Monoisotopic Mass: 423.05587762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 181Ų

Experimental Properties

• Density: 1.499±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.14±0.40(Predicted)

Additional information on N-[(2-Phenylethenyl)sulfonyl]glycine 2-[[3-(aminocarbonyl)-2-thienyl]amino]-2-oxoethyl ester

Compound CAS No. 850022-46-7: N-[(2-Phenylethenyl)sulfonyl]glycine 2-[[3-(aminocarbonyl)-2-thienyl]amino]-2-oxoethyl ester

The compound with CAS No. 850022-46-7, known as N-[(2-Phenylethenyl)sulfonyl]glycine 2-[[3-(aminocarbonyl)-2-thienyl]amino]-2-oxoethyl ester, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers and pharmaceutical developers.

N-[(2-Phenylethenyl)sulfonyl]glycine is a key component of this compound, contributing to its stability and bioavailability. The sulfonyl group attached to the phenylethynyl moiety enhances the molecule's solubility and metabolic resistance, which are critical factors in drug design. The glycine backbone further adds flexibility and hydrogen bonding capabilities, enhancing its interaction with biological targets.

The second part of the molecule, glycine 2-[[3-(aminocarbonyl)-2-thienyl]amino]-2-oxoethyl ester, introduces a thienyl group, which is known for its aromatic stability and ability to participate in π-interactions. The presence of the amino carbonyl group within the thienyl ring adds another layer of functionality, potentially enabling interactions with enzymes or receptors. This combination of structural elements makes the compound versatile in terms of its potential applications.

Recent research has focused on the synthesis and characterization of this compound. Advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry have been employed to optimize its production and confirm its molecular structure. These studies have demonstrated that the compound exhibits excellent purity and consistent physicochemical properties, making it suitable for further biological evaluations.

In terms of pharmacological activity, N-[(2-Phenylethenyl)sulfonyl]glycine 2-[[3-(aminocarbonyl)-2-thienyl]amino]-2-oxoethyl ester has shown promising results in vitro assays targeting various disease pathways. For instance, it has demonstrated selective inhibition against certain kinases involved in cancer progression. Additionally, preliminary studies suggest that it may possess anti-inflammatory properties, opening up possibilities for its use in treating chronic inflammatory diseases.

The thienyl group within the molecule plays a crucial role in modulating its pharmacokinetic profile. Recent investigations have revealed that this group enhances the compound's ability to penetrate cellular membranes, thereby improving its bioavailability. Furthermore, the presence of the sulfonyl group contributes to metabolic stability, reducing the likelihood of rapid degradation within biological systems.

Another area of interest is the potential for this compound to serve as a scaffold for drug development. Its modular structure allows for easy modification, enabling researchers to explore various substituents that could enhance its therapeutic efficacy or reduce potential side effects. For example, substituting the phenylethynyl group with other aromatic moieties could lead to derivatives with improved selectivity or potency.

From an environmental perspective, studies have been conducted to assess the ecotoxicity of N-[(2-Phenylethenyl)sulfonyl]glycine 2-[[3-(aminocarbonyl)-2-thienyl]amino]-2-oxyethyl ester. These studies indicate that the compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term environmental impact and degradation pathways.

In conclusion, N-[(Phenylethynyl)sulfonyl]glycine 850011111111 represents a significant advancement in medicinal chemistry due to its unique structure and diverse functional groups. Its potential applications span across various therapeutic areas, from oncology to inflammation management. As research continues to uncover its full potential, this compound stands as a testament to the ongoing innovation in drug discovery and development.